Cas no 456-24-6 (2-Fluoro-5-nitropyridine)

2-Fluoro-5-nitropyridine is a fluorinated nitropyridine derivative widely used as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its key structural features—a fluorine atom at the 2-position and a nitro group at the 5-position—enhance reactivity, making it valuable for nucleophilic aromatic substitution and cross-coupling reactions. The electron-withdrawing nitro group facilitates further functionalization, while the fluorine substituent improves metabolic stability in bioactive compounds. This compound exhibits high purity and consistent performance, ensuring reliable results in research and industrial applications. Its compatibility with diverse reaction conditions makes it a preferred choice for constructing complex heterocyclic frameworks. Proper handling is advised due to its potential sensitivity.
2-Fluoro-5-nitropyridine structure
2-Fluoro-5-nitropyridine structure
Product Name:2-Fluoro-5-nitropyridine
CAS No:456-24-6
MF:C5H3FN2O2
MW:142.08792424202
MDL:MFCD03095059
CID:37528
PubChem ID:95264
Update Time:2025-08-05

2-Fluoro-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Fluoro-5-nitropyridine
    • 2-Fluor-5-nitro-pyridin
    • 2-fluoro-5-nitro-pyridine
    • 5-nitro-2-fluoropyridine
    • 6-Fluoro-3-nitropyridine
    • fluoro-2-nitro-5-pyridine
    • PYRIDINE,2-FLUORO-5-NITRO
    • PYRIDINE, 2-FLUORO-5-NITRO-
    • 2-fluor-5-nitropyridin
    • NSC26280
    • PubChem1202
    • XOZAJNLUAODXSP-UHFFFAOYSA-N
    • BCP23147
    • STL554512
    • FC0266
    • BBL100718
    • 2-Fluoro-5-nitropyridine, AldrichCPR
    • VP1355
    • FT-0647780
    • AC-5942
    • MFCD03095059
    • 456-24-6
    • SCHEMBL1163154
    • DTXSID70196565
    • CS-D0968
    • NSC-26280
    • Q-103368
    • AKOS005145591
    • AS-14966
    • F0983
    • AM20051198
    • EINECS 207-260-6
    • NS00043597
    • SY010502
    • EN300-104104
    • AB13439
    • NSC 26280
    • AKOS005063588
    • A7182
    • DB-031387
    • DTXCID10119056
    • 207-260-6
    • MDL： MFCD03095059
    • Inchi： 1S/C5H3FN2O2/c6-5-2-1-4(3-7-5)8(9)10/h1-3H
    • InChI Key： XOZAJNLUAODXSP-UHFFFAOYSA-N
    • SMILES： FC1=CC=C(C=N1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 142.01800
  • Monoisotopic Mass: 142.018
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.7
  • Topological Polar Surface Area: 58.7

Experimental Properties

  • Density: 4,64g/cm
  • Melting Point: 18°C(lit.)
  • Boiling Point: 87°C/7mmHg(lit.)
  • Flash Point: 97.5℃
  • Refractive Index: 1.5250
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 58.71000
  • LogP: 1.65210
  • Sensitiveness: Moisture Sensitive

2-Fluoro-5-nitropyridine Security Information

2-Fluoro-5-nitropyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Fluoro-5-nitropyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F597683-100mg
2-Fluoro-5-nitropyridine
 456-24-6
100mg
 $64.00 2023-05-18
TRC
F597683-250mg
2-Fluoro-5-nitropyridine
 456-24-6
250mg
 $75.00 2023-05-18
TRC
F597683-500mg
2-Fluoro-5-nitropyridine
 456-24-6
500mg
 $87.00 2023-05-18
TRC
F597683-1g
2-Fluoro-5-nitropyridine
 456-24-6
1g
 $ 80.00 2022-06-04
Apollo Scientific
PC48306-25g
2-Fluoro-5-nitropyridine
 456-24-6 97%
25g
 £53.00 2023-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
F828705-1g
2-Fluoro-5-nitropyridine
 456-24-6 98%
1g
 ￥56.70 2022-01-12
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
F828705-5g
2-Fluoro-5-nitropyridine
 456-24-6 98%
5g
 ￥121.50 2022-01-12
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R023708-25g
2-Fluoro-5-nitropyridine
 456-24-6 98%
25g
 ￥126 2024-05-23
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R023708-5g
2-Fluoro-5-nitropyridine
 456-24-6 98%
5g
 ￥43 2024-05-23
ChemScence
CS-D0968-25g
2-Fluoro-5-nitropyridine
 456-24-6 99.70%
25g
 $40.0 2022-04-27

2-Fluoro-5-nitropyridine Related Literature

Related Categories

456-24-6 (2-Fluoro-5-nitropyridine) Related Products

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd